4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide

• Molecular Formula: C21H23ClN2O2
• Molecular Weight: 370.9 g/mol
• IUPAC Name: 4-chloro-3-(cyclopentanecarbonylamino)-N-(3,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C21H23ClN2O2/c1-13-9-14(2)11-17(10-13)23-21(26)16-7-8-18(22)19(12-16)24-20(25)15-5-3-4-6-15/h7-12,15H,3-6H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: QKFJTMSEEQSDLP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)NC(=O)C3CCCC3)C

Description

4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide, also known as CP-690,550, is a small molecule inhibitor that selectively targets Janus kinase 3 (JAK3). JAK3 is a member of the JAK family of non-receptor tyrosine kinases, which play a critical role in cytokine signaling pathways. CP-690,550 has been extensively studied for its potential therapeutic applications in various autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide selectively targets JAK3, which is a critical component of the signaling pathways for a number of cytokines, including interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide can effectively suppress the activation and proliferation of T cells, which play a key role in autoimmune diseases. In addition, 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide can also reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-gamma (IFN-γ), which contribute to the pathogenesis of many autoimmune diseases.
Biochemical and Physiological Effects
4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide has been shown to have significant effects on the immune system. Studies have shown that 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide can effectively suppress the activation and proliferation of T cells, which play a key role in autoimmune diseases. In addition, 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide can also reduce the production of pro-inflammatory cytokines, such as TNF-α and IFN-γ, which contribute to the pathogenesis of many autoimmune diseases. However, 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide can also have some adverse effects on the immune system, including an increased risk of infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide for laboratory experiments is its selectivity for JAK3. This allows researchers to specifically target the JAK3 signaling pathway, which is critical for the activation and proliferation of T cells. In addition, 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide has been extensively studied in preclinical and clinical studies, making it a well-characterized compound for laboratory experiments. However, one of the limitations of 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide. One area of interest is the development of more selective JAK3 inhibitors, which can reduce the risk of off-target effects. Another area of interest is the identification of biomarkers that can predict response to 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide treatment. In addition, there is also interest in exploring the potential of 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide for the treatment of other autoimmune diseases, such as multiple sclerosis and systemic lupus erythematosus. Finally, there is also interest in exploring the potential of 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide for combination therapy with other immunomodulatory agents.

Synthesis Methods

The synthesis of 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide involves several steps, starting with the reaction of 3,5-dimethylbenzoic acid with thionyl chloride to form 3,5-dimethylbenzoyl chloride. This intermediate is then reacted with 4-chloroaniline to form 4-chloro-3,5-dimethylbenzamide. The final step involves the reaction of 4-chloro-3,5-dimethylbenzamide with cyclopentyl isocyanate to form 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide.

Scientific Research Applications

4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide has been extensively studied for its potential therapeutic applications in various autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Studies have shown that 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide can effectively suppress the immune response by inhibiting JAK3 signaling, which plays a critical role in the activation and proliferation of T cells. In addition, 4-chloro-3-[(cyclopentylcarbonyl)amino]-N-(3,5-dimethylphenyl)benzamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.